Cemdomespib
Cemdomespib
Novel heat shock protein 90 (Hsp90) inhibitor; High Quality Biochemicals for Research Uses
Brand Name:
Vulcanchem
CAS No.:
1450642-92-8
VCID:
VC0006237
InChI:
InChI=1S/C24H30FNO6/c1-14(27)26-11-10-15-8-9-18(13-19(15)16-6-5-7-17(25)12-16)31-23-21(29)20(28)22(30-4)24(2,3)32-23/h5-9,12-13,20-23,28-29H,10-11H2,1-4H3,(H,26,27)/t20-,21+,22+,23+/m0/s1
SMILES:
CC(=O)NCCC1=C(C=C(C=C1)OC2C(C(C(C(O2)(C)C)OC)O)O)C3=CC(=CC=C3)F
Molecular Formula:
C24H30FNO6
Molecular Weight:
447.5 g/mol
Cemdomespib
CAS No.: 1450642-92-8
Cat. No.: VC0006237
Molecular Formula: C24H30FNO6
Molecular Weight: 447.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Novel heat shock protein 90 (Hsp90) inhibitor; High Quality Biochemicals for Research Uses |
|---|---|
| CAS No. | 1450642-92-8 |
| Molecular Formula | C24H30FNO6 |
| Molecular Weight | 447.5 g/mol |
| IUPAC Name | N-[2-[4-[(2R,3R,4S,5R)-3,4-dihydroxy-5-methoxy-6,6-dimethyloxan-2-yl]oxy-2-(3-fluorophenyl)phenyl]ethyl]acetamide |
| Standard InChI | InChI=1S/C24H30FNO6/c1-14(27)26-11-10-15-8-9-18(13-19(15)16-6-5-7-17(25)12-16)31-23-21(29)20(28)22(30-4)24(2,3)32-23/h5-9,12-13,20-23,28-29H,10-11H2,1-4H3,(H,26,27)/t20-,21+,22+,23+/m0/s1 |
| Standard InChI Key | PDBWOHBMJQOBHL-WBADGQHESA-N |
| Isomeric SMILES | CC(=O)NCCC1=C(C=C(C=C1)O[C@H]2[C@@H]([C@@H]([C@H](C(O2)(C)C)OC)O)O)C3=CC(=CC=C3)F |
| SMILES | CC(=O)NCCC1=C(C=C(C=C1)OC2C(C(C(C(O2)(C)C)OC)O)O)C3=CC(=CC=C3)F |
| Canonical SMILES | CC(=O)NCCC1=C(C=C(C=C1)OC2C(C(C(C(O2)(C)C)OC)O)O)C3=CC(=CC=C3)F |
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